Cas no 198988-84-0 (2,5-Diazabicyclo[2.2.1]heptane,2-phenyl-)

• Product Name: 2,5-Diazabicyclo[2.2.1]heptane,2-phenyl-
• CAS No: 198988-84-0
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 138144
• PubChem ID: 18437388
• Update Time: 2025-04-19

2,5-Diazabicyclo[2.2.1]heptane,2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane,2-phenyl-
• 2-phenyl-2,5-Diazabicyclo[2.2.1]heptane
• 2-Phenyl-2,5-diaza-bicyclo[2.2.1]heptane fumaric acid salt
• 4-hydroxy-4-[(1S,4S)-5-phenyl-2,5-diazabicyclo[2.2.1]heptan-3-ylidene]but-2-enoic acid
• 2,5-Diazabicyclo[2.2.1]heptane,2-phenyl
• 2,5-Diazabicyclo[2.2.1]heptane,2-phenyl-(9CI)
• (1S,4S)-2-PHENYL-2,5-DIAZABICYCLO[2.2.1]HEPTANE MALEINATE
• F30613
• SCHEMBL5497908
• 198988-84-0
• GWYXZPLBADDTQS-UHFFFAOYSA-N
• 2,5-Diazabicyclo[2.2.1]heptane, 2-phenyl-
• A849136
• PD093086
• CHEMBL397042

• Inchi： 1S/C11H14N2/c1-2-4-10(5-3-1)13-8-9-6-11(13)7-12-9/h1-5,9,11-12H,6-8H2
• InChI Key： GWYXZPLBADDTQS-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CC2CC1CN2

Computed Properties

• Exact Mass: 290.12700
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 89.87000
• LogP: 1.34270